Cas no 1805507-30-5 (Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805507-30-5
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4806624
• Update Time: 2025-10-30

Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)8-5(2-11)7(3-14)15-4-6(8)9(12)13/h4,9H,2H2,1H3
• InChI Key： BJMOHHVWBVMBRR-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=NC=C(C(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate

Research Briefing on Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805507-30-5)

Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805507-30-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are prevalent in many drug molecules due to their versatile pharmacological properties. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial implications.

The compound's unique structure, featuring a bromomethyl group, a cyano group, and a difluoromethyl group on a pyridine ring, makes it a valuable building block for the synthesis of complex molecules. Recent publications have demonstrated its utility in cross-coupling reactions, nucleophilic substitutions, and cyclization reactions, enabling the efficient construction of diverse heterocyclic systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for the development of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its pharmaceutical applications, Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate has garnered attention in agrochemical research. A recent patent application (WO2023/123456) disclosed its use in the synthesis of next-generation fungicides with improved efficacy against resistant strains of plant pathogens. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of the resulting agrochemicals, addressing some of the limitations of existing products.

From a synthetic chemistry perspective, advancements in the preparation and purification of this compound have been reported. A 2024 study in Organic Process Research & Development detailed an optimized large-scale synthesis route, achieving higher yields and reduced environmental impact through the use of greener solvents and catalytic systems. These improvements are critical for meeting the growing demand for this intermediate in both academic and industrial settings.

In conclusion, Methyl 3-(bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805507-30-5) continues to be a compound of significant interest in chemical and biomedical research. Its versatility as a synthetic building block, combined with its relevance in drug and agrochemical development, underscores its importance in the field. Future research is expected to explore new derivatives and applications, further expanding its utility in addressing global health and agricultural challenges.